1-(methylsulfonyl)-N-(3-(trifluoromethyl)phenyl)azetidine-3-carboxamide
Description
1-(methylsulfonyl)-N-(3-(trifluoromethyl)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C12H13F3N2O3S and its molecular weight is 322.3. The purity is usually 95%.
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Scientific Research Applications
Novel Insecticide Development
Compounds with similar structural features, such as flubendiamide, have shown significant insecticidal activity against lepidopterous pests. These compounds are characterized by their unique substituents, including sulfonylalkyl groups and trifluoromethyl groups, contributing to their efficacy and safety profile in non-target organisms. Such properties suggest potential avenues for the development of new insecticides or pest management solutions Masanori Tohnishi et al., 2005.
Inhibition of Gene Expression
Related compounds have been investigated for their inhibitory effects on NF-kappaB and AP-1 transcription factors. These studies highlight the importance of specific functional groups in enhancing bioavailability and potency, indicating potential applications in designing inhibitors for gene expression regulation M. Palanki et al., 2000.
Synthetic Methodologies
Research has also focused on the synthetic routes and methodologies for compounds with azetidine cores and sulfonyl or trifluoromethyl substituents. These studies provide insights into optimizing synthetic procedures for such compounds, which are valuable for pharmaceutical and chemical research applications Yu. M. Shafran et al., 2022.
Pharmaceutical Applications
The structural motifs found in these compounds, including sulfonyl and trifluoromethyl groups, are common in molecules with significant biological activity. Research into similar compounds has revealed potential applications in drug development, particularly in areas like immunosuppression and enzyme inhibition, suggesting that 1-(methylsulfonyl)-N-(3-(trifluoromethyl)phenyl)azetidine-3-carboxamide could have potential pharmaceutical relevance W. Knecht & M. Löffler, 1998.
Properties
IUPAC Name |
1-methylsulfonyl-N-[3-(trifluoromethyl)phenyl]azetidine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O3S/c1-21(19,20)17-6-8(7-17)11(18)16-10-4-2-3-9(5-10)12(13,14)15/h2-5,8H,6-7H2,1H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHYZBVLDLYTWPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CC(C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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